Cas no 150050-20-7 (Benz[a]anthracene-1,7,12(2H)-trione,3-[[(2S,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-9-[(2R,5S,6R)-5-[[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-,(3R,4aR,12bS)-)

• Product Name: Benz[a]anthracene-1,7,12(2H)-trione,3-[[(2S,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-9-[(2R,5S,6R)-5-[[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-,(3R,4aR,12bS)-
• CAS No: 150050-20-7
• MF: C₃₇H₃₈O₁₃
• MW: 690.689832210541
• CID: 197268
• PubChem ID: 192464
• Update Time: 2025-04-19

Benz[a]anthracene-1,7,12(2H)-trione,3-[[(2S,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-9-[(2R,5S,6R)-5-[[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-,(3R,4aR,12bS)- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-1,7,12(2H)-trione,3-[[(2S,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-9-[(2R,5S,6R)-5-[[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-,(3R,4aR,12bS)-
• Benz[a]anthracene-1,7,12(2H)-trione,3-[[(2S,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]-9-[(2R,5S,6R)-5-[[(2R,6S)-5,6-d
• sch47555
• 4a,8,12b-Trihydroxy-3-methyl-9-{6-methyl-5-[(6-methyl-5-oxo-5,6-dihydro-2H-pyran-2-yl)oxy]oxan-2-yl}-3-[(6-methyl-5-oxo-5,6-dihydro-2H-pyran-2-yl)oxy]-3,4,4a,12b-tetrahydrotetraphene-1,7,12(2H)-trione
• DTXSID60933865
• 150050-20-7
• Sch 47554
• Sch-47554

• Inchi： 1S/C37H38O13/c1-17-23(38)7-11-28(47-17)49-25-9-10-26(46-19(25)3)20-5-6-21-30(32(20)41)33(42)22-13-14-36(44)16-35(4,50-29-12-8-24(39)18(2)48-29)15-27(40)37(36,45)31(22)34(21)43/h5-8,11-14,17-19,25-26,28-29,41,44-45H,9-10,15-16H2,1-4H3/t17-,18-,19+,25-,26?,28-,29-,35-,36-,37-/m0/s1
• InChI Key： FPIKGAFXXMSOSP-FTZFSKNDSA-N
• SMILES： O([C@H]1C=CC([C@H](C)O1)=O)[C@@]1(C)CC([C@@]2(C3C(C4C=CC(=C(C=4C(C=3C=C[C@@]2(C1)O)=O)O)C1CC[C@@H]([C@@H](C)O1)O[C@H]1C=CC([C@H](C)O1)=O)=O)O)=O

Computed Properties

• Exact Mass: 690.23124
• Monoisotopic Mass: 690.231241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 50
• Rotatable Bond Count: 5
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192
• XLogP3: 1.5

Experimental Properties

• Density: 1.49
• Boiling Point: 903.9°Cat760mmHg
• Flash Point: 284.3°C
• Refractive Index: 1.66
• PSA: 192.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines